- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 107-83-5 (2-METHYLPENTANE)
2-METHYLPENTANE structure
2-METHYLPENTANE
107-83-5
C6H14
86.17
MFCD00009406
81878
2-METHYLPENTANE Properties
Names and Identifiers
-
- 2-METHYLPENTANE
- ISOHEXANE
- METHYLPENTANE
- (CH3)2CH(CH2)2CH3
- 1,1-dimethylbutane
- 2-methyl-pentan
- pentane,2-methyl-
- 2-METHYLPENTANE(ISO-HEXANE)
- 2-METHYLPENTANE, 1000MG, NEAT
- 2-METHYLPENTANE, STANDARD FOR GC
- 2-Methylpentane, pure
- 2-Methylpentaneneat
- 2,4-dimethylbutane
- 2-Methylpentan
- 4-methylpentane
- dimethyl butane
- Dimethylpropylmethane
- iso-Hexan
- Pentane,2-methyl
- Kyowasol C 600M
- Kyowazol C 600
- NSC 66496
- Isohexane’Methylpentane,99%
- +Expand
-
- MFCD00009406
- AFABGHUZZDYHJO-UHFFFAOYSA-N
- InChI=1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3
- CCCC(C)C
- 1730735
Computed Properties
- 86.10960
- 0
- 0
- 2
- 86.10955
- 6
- 21.2
- 0
- 0
- 0
- 0
- 0
- 1
- 3.2
- nothing
- 0
- 0
Experimental Properties
- 2.44250
- 0.00000
- n20/D 1.371(lit.)
- Miscible with alcohol, ether, acetone and chloroform. Immiscible with water.
- 62 °C(lit.)
- −154 °C (lit.)
- 6.77 psi ( 37.7 °C)
- Fahrenheit: 19.4 ° f
Celsius: -7 ° c - Almost insoluble (0.022 g/l) (25 º C),
- Colorless, transparent and volatile liquid. [1]
- Stable. Highly flammable. Gas/vapour mixtures explosive at some concentrations.
- Insoluble in water, soluble in ethanol, ether, benzene and other most organic solvents. [15]
- 0.653 g/mL at 25 °C(lit.)
2-METHYLPENTANE Security Information
-
GHS02
GHS07 
GHS08 
GHS09 
- SA2985000
- 2
- 3
- S9-S16-S29-S33-S61-S62
- II
- II
- R11; R38; R51/53; R65
- 3
-
F
Xn 
N 
- UN 1208 3/PG 2
- H225,H304,H315,H336,H411
- P210,P261,P273,P301+P310,P331
- dangerous
- room temp
- II
- 11-38-51/53-65-67
- Danger
- Yes
- 1.2-7.4%(V)
- 3
2-METHYLPENTANE Customs Data
- 2901100000
-
China Customs Code:
2901100000Overview:
2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
2-METHYLPENTANE Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Aluminum , Silica ; 30 - 800 °C
Reference
Catalytic pyrolysis of polyethylene and polypropylene over desilicated beta and al-msu-f
,
Catalysts,
2018,
8(11),
501/1-501/15
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) , Molybdenum phosphide (MoP) , Silica Gel 60 ; 2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
1.2 Reagents: Hydrogen ; 9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
,
ChemCatChem,
2022,
14(18),
Synthetic Circuit 5
2-METHYLPENTANE Raw materials
2-METHYLPENTANE Preparation Products
- Methylcyclohexane (108-87-2)
- 2,3-dimethyl-1,3-pentadiene (1113-56-0)
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- trans-3-Heptene (14686-14-7)
- 1-Allyl-2-methylbenzene (1587-04-8)
- Cyclopropane,1,1-dimethyl- (1630-94-0)
- (16327-38-1)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- trans-1,3-Dimethylcyclopentane (~70%) (1759-58-6)
- 2-Hexene, 3-methyl- (17618-77-8)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Cyclopropane, 1-ethyl-2-methyl- (19217-47-1)
- Ethylidenecyclopentane (2146-37-4)
- 1-Ethyl-1-cyclopentene (2146-38-5)
- Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- (2532-58-3)
- Cyclopentane,1-ethyl-3-methyl-, (1R,3R)-rel- (2613-65-2)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- Cyclopentane (287-92-3)
- 2,4-Hexadiene,2-methyl- (28823-41-8)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 5-Methyl-1-hexene (3524-73-0)
- 3,4-Octadiene,7-methyl- (37050-05-8)
- 3-Heptene, 4-methyl- (4485-16-9)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- (Z)-2-Heptene (6443-92-1)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 3,5-dimethylcyclopentene (7459-71-4)
- (3Z)-3-Heptene (7642-10-6)
- 2-Pentene, 3-ethyl- (816-79-5)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 1-Ethyl-2,3-dimethylbenzene (933-98-2)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
2-METHYLPENTANE Related Literature
-
1. Surface effects in the uninhibited and the inhibited pyrolyses of isomeric hexanes. Part 6J. Chrysochoos,W. A. Bryce Trans. Faraday Soc. 1965 61 2447
-
2. Reactions of alkanes on iridium and iridium-gold catalystsZbigniew Karpiński,John K. A. Clarke J. Chem. Soc. Faraday Trans. 1 1975 71 2310
-
Jingjing Zheng,Tao Yu,Donald G. Truhlar Phys. Chem. Chem. Phys. 2011 13 19318
-
Maghesree Chakraborty,Jinyu Xu,Andrew D. White Phys. Chem. Chem. Phys. 2020 22 14998
-
C. F. Cullis,C. N. Hinshelwood,M. F. R. Mulcahy,R. G. Partington Discuss. Faraday Soc. 1947 2 111
-
Pawe? Mochalski,Julian King,Karl Unterkofler,Anton Amann Analyst 2013 138 1405
-
C. F. Cullis Trans. Faraday Soc. 1949 45 709
-
Pawe? Mochalski,Julian King,Martin Klieber,Karl Unterkofler,Hartmann Hinterhuber,Matthias Baumann,Anton Amann Analyst 2013 138 2134
-
J. E. Bennett,D. M. Brown,B. Mile Trans. Faraday Soc. 1970 66 386
-
10. Efficient upgrading of polyolefin plastics into C5–C12 gasoline alkanes over a Pt/W/Beta catalystMengya Sun,Lijun Zhu,Wang Liu,Xinpeng Zhao,Yanfei Zhang,Hu Luo,Gai Miao,Shenggang Li,Shu Yin,Lingzhao Kong Sustainable Energy Fuels 2022 6 271
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